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Compound of Interest

Compound Name: 1,1-Bis(allyloxy)octane
CAS No.: 71617-17-9
Cat. No.: B12650064
Get Quote
. J

Executive Summary

1,1-Bis(allyloxy)octane (CAS: 105-95-3, also known as Octanal diallyl acetal) presents a dual-
hazard profile unique among common laboratory solvents. It is not only a Class B Peroxide
Former (concentration hazard) due to its allylic ether structure, but it is also an acid-sensitive
acetal.

CRITICAL WARNING: Standard peroxide quenching protocols using acidified ferrous sulfate
must NOT be used. Acidic conditions will hydrolyze the acetal, releasing Allyl Alcohol (highly
toxic, lachrymator, P-listed waste characteristic) and Octanal.

Part 1: Chemical Profile & Risk Assessment

To dispose of this chemical safely, you must understand the causality of its hazards.
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Property Specification Risk Implication

High Peroxidation Rate: The
allylic hydrogens (adjacent to
) the double bond) and the ether
Structure Acetal with two allyl groups
oxygen create a "perfect
storm" for radical auto-

oxidation.

Hydrolysis Risk: In the
. i ) presence of acid (pH < 7), the
Stability Acid-Labile )
molecule cleaves into Octanal

+ 2 equivalents of Allyl Alcohol.

Flash Point > 60°C (Est.) Combustible liquid.[1]

Allyl Alcohol is fatal if
Toxicity Allyl Alcohol Precursor inhaled/absorbed. Target

organs: Liver, Kidneys.

The Hydrolysis Trap (Why Standard Protocols Fail)

Most labs treat peroxides with acidified FeSOa. If applied here, the acid catalyzes the following
reaction:

Part 2: Pre-Disposal Stabilization Protocol

This protocol is a self-validating system. You must prove the chemical is stable before it enters
the waste stream.

Step 1: Visual Inspection (The "No-Go" Check)

Before touching the container, inspect it without moving it.

» Signs of Danger: Crystals around the cap, stratification (layers), or a viscous "oil" at the
bottom.

o Action: If these exist, STOP. Do not open. Contact EHS/Bomb Squad immediately.

Step 2: Peroxide Quantification
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If the liquid is clear:
e Open the container gently.
e Use a Quantofix® Peroxide 100 (or equivalent) semi-quantitative strip.

o Read immediately.

Step 3: Chemical Stabilization (The "Neutral” Quench)

If peroxides are detected (>20 ppm) but <1000 ppm, you must stabilize the liquid. Do not use
acid.

Reagents Required:
e Sodium Thiosulfate (

), saturated aqueous solution.

e OR Sodium Sulfite (
), 10% aqueous solution.

Procedure:

Dilute the 1,1-Bis(allyloxy)octane with a compatible non-peroxidizable solvent (e.g.,
Ethanol or Ethyl Acetate) to reduce viscosity (1:1 ratio).

Add the neutral reducing agent (Thiosulfate/Sulfite solution) slowly.

o Ratio: ~20% by volume of the organic layer.

Stir gently for 30—60 minutes. Monitor temperature (reaction is exothermic).

Retest the organic layer with a peroxide strip.

o Target: <10 ppm.

Validation: Once the test is negative, the material is safe for waste packaging.
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Part 3: Waste Segregation & Packaging

Once stabilized, the waste must be segregated to prevent accidental acidification in the central

waste stream.
o Container: High-density polyethylene (HDPE) or glass.
e Labeling:
o Primary Name: "Waste 1,1-Bis(allyloxy)octane”
o Constituents: "Contains Octanal, Allyl Alcohol precursors."
o Hazard Tags: Flammable, Toxic, Peroxide Former (Stabilized).
o Waste Codes (US EPA):
o D001 (Ignitable)

o PO0O05 (Allyl Alcohol) - Note: While the parent is not P-listed, conservative EHS practice
treats potential P-list generators with this level of scrutiny.

o D003 (Reactive) - If peroxides were not fully quenched.

Part 4: Decision Logic & Workflow (Visualization)

The following diagram illustrates the critical decision path, highlighting the divergence from

standard acidic quenching.
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Figure 1: Decision matrix for the disposal of allyl acetals, emphasizing the avoidance of acidic
guenching agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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